3-fluoro-N-((2-(furan-2-yl)-4-methylthiazol-5-yl)methyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-fluoro-N-[[2-(furan-2-yl)-4-methyl-1,3-thiazol-5-yl]methyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C16H15FN2O4S2/c1-10-15(24-16(19-10)14-4-3-7-23-14)9-18-25(20,21)11-5-6-13(22-2)12(17)8-11/h3-8,18H,9H2,1-2H3
• InChI Key: XUHKUAOFKRNPJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CO2)CNS(=O)(=O)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C16H15FN2O4S2
• Molecular Weight: 382.4 g/mol

Description

The compound “3-fluoro-N-((2-(furan-2-yl)-4-methylthiazol-5-yl)methyl)-4-methoxybenzenesulfonamide” is a complex organic molecule. It contains several functional groups including a sulfonamide, a furan ring, a thiazole ring, a methoxy group, and a fluorine atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic furan and thiazole rings, along with the sulfonamide group, would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The presence of several functional groups provides multiple sites for potential reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonamide group and the nonpolar aromatic rings could affect its solubility and reactivity.

Scientific Research Applications

Antimycobacterial Activity

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Antivirulence Agent

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Crystallography Studies

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Iron Chelation Therapy

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Drug Development Pipeline

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Related Compounds

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Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. For example, it could be interesting to investigate its potential use as a pharmaceutical compound, given the presence of the sulfonamide group.